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For Researchers, Scientists, and Drug Development Professionals

Introduction to Oregon Green™ 488 Carboxylic Acid

Oregon Green™ 488 (OG 488) is a fluorinated analog of fluorescein, offering significant
advantages for fluorescence microscopy. Its carboxylic acid form is a versatile fluorescent
probe, particularly useful for investigating cellular processes within acidic environments. Key
features of OG 488 include high photostability, a high fluorescence quantum yield, and a low
pKa of approximately 4.7.[1][2][3][4][5] This low pKa makes its fluorescence essentially
insensitive to pH changes within the physiological pH range of most cellular compartments.[1]
[31[4][5][6] However, this property makes it an excellent candidate for monitoring pH in acidic
organelles such as endosomes and lysosomes.[3]

These application notes provide detailed protocols for the use of OG 488, acid and its dextran
conjugate in confocal microscopy, with a focus on ratiometric pH measurement within the endo-
lysosomal pathway.

Quantitative Data

The photophysical properties of Oregon Green™ 488 are summarized in the tables below for
easy reference and comparison.

Table 1. Spectral and Physicochemical Properties of Oregon Green™ 488, Carboxylic Acid
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Property Value References
Excitation Maximum (Aex) ~496 nm [5]

Emission Maximum (Aem) ~524 nm [5]

Molar Extinction Coefficient ~76,000 cm—1M~1 [1]
Fluorescence Quantum Yield ~0.91 4 0.05 2]

(P)

pKa ~4.7 [L][3][4][5][6]
Fluorescence Lifetime (1) ~4.1 ns (at pH 9.0) [7]

Solubility DMSO, DMF [8]

Table 2: Fluorescence Lifetime of Oregon Green™ 488 at Various pH Levels

Mean Fluorescence

PH Lifetime (T) in ns References
1 ~2.0 [9]
5 ~4.0 [9]
6 ~4.0 [9]

Signaling Pathways and Experimental Workflows

Visualizing cellular pathways and experimental setups is crucial for understanding the

application of OG 488. The following diagrams, generated using the DOT language, illustrate

key processes.
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Endo-Lysosomal Pathway and pH Gradient

Extracellular Space (pH ~7.4)

OG 488-Dextran

Endocytosis
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Cytosol $)H ~7.2)

Early Endosome (pH ~6.0-6.5) Plasma Membrane

Lysosome (pH ~4.5-5.0)
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Workflow for Ratiometric pH Measurement

Culture cells on coverslips

;

Load cells with OG 488-dextran via endocytosis

:

Wash to remove extracellular dye

;

Mount coverslip on microscope

:

Set up confocal microscope for dual-wavelength excitation

l

Acquire images at 440 nm and 490 nm

:

Calculate 490/440 nm fluorescence intensity ratio Generate pH calibration curve

.

Determine lysosomal pH from ratio and calibration curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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